![molecular formula C17H18ClN5O2S B277411 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)butanamide](/img/structure/B277411.png)
4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)butanamide
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Overview
Description
4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)butanamide is a chemical compound that has garnered attention in the field of scientific research due to its potential applications in various areas.
Mechanism of Action
The mechanism of action of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)butanamide is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and have activity against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)butanamide in lab experiments is its potential as an anti-cancer agent. Additionally, its activity against various bacterial and fungal strains makes it a promising candidate for the development of new antimicrobial agents. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for the study of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)butanamide. One potential direction is the development of new anti-cancer agents based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as an anti-inflammatory and antimicrobial agent. Finally, studies are needed to optimize the synthesis method and improve the solubility of this compound in water for easier use in lab experiments.
Synthesis Methods
The synthesis of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)butanamide involves the reaction of 2-chlorobenzonitrile with hydrazine hydrate to form 2-chlorophenyl hydrazine. The resulting compound is then reacted with ethyl acetoacetate to produce 3-(2-chlorophenyl)-1,2,4-oxadiazole. The final step involves the reaction of 3-(2-chlorophenyl)-1,2,4-oxadiazole with 5-propyl-1,3,4-thiadiazol-2-amine to form this compound.
Scientific Research Applications
4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)butanamide has been studied for its potential applications in various areas of scientific research. One of the primary areas of interest is its potential as an anti-cancer agent. Studies have shown that this compound has cytotoxic effects on cancer cells and can induce apoptosis. It has also been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines. Additionally, this compound has been studied for its potential as an anti-microbial agent, as it has been shown to have activity against various bacterial and fungal strains.
properties
Molecular Formula |
C17H18ClN5O2S |
---|---|
Molecular Weight |
391.9 g/mol |
IUPAC Name |
4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)butanamide |
InChI |
InChI=1S/C17H18ClN5O2S/c1-2-6-15-21-22-17(26-15)19-13(24)9-5-10-14-20-16(23-25-14)11-7-3-4-8-12(11)18/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,19,22,24) |
InChI Key |
SCHPGIQLABZAEL-UHFFFAOYSA-N |
SMILES |
CCCC1=NN=C(S1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3Cl |
Canonical SMILES |
CCCC1=NN=C(S1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3Cl |
Origin of Product |
United States |
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